Cas no 1806348-93-5 (Methyl 3-cyano-2-methoxy-5-methylbenzoate)

• Product Name: Methyl 3-cyano-2-methoxy-5-methylbenzoate
• CAS No: 1806348-93-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4795697
• Update Time: 2025-06-13

Methyl 3-cyano-2-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-methoxy-5-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-8(6-12)10(14-2)9(5-7)11(13)15-3/h4-5H,1-3H3
• InChI Key： NZPLLNKSZPTQNA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(C)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-methoxy-5-methylbenzoate

Comprehensive Overview of Methyl 3-cyano-2-methoxy-5-methylbenzoate (CAS No. 1806348-93-5)

Methyl 3-cyano-2-methoxy-5-methylbenzoate (CAS No. 1806348-93-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methoxy substituent, and methyl ester, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1806348-93-5 is a critical identifier for regulatory and procurement purposes. In recent years, the demand for Methyl 3-cyano-2-methoxy-5-methylbenzoate has surged, driven by advancements in green chemistry and sustainable synthesis methods. Many users search for "synthesis of Methyl 3-cyano-2-methoxy-5-methylbenzoate" or "applications of CAS 1806348-93-5," reflecting its growing relevance in academic and industrial settings.

One of the most discussed topics related to this compound is its role in heterocyclic chemistry. The presence of both cyano and methoxy groups allows for versatile reactivity, enabling the construction of complex molecular frameworks. This property aligns with the current focus on high-value chemical building blocks, a trending topic in organic synthesis forums and research publications.

From an analytical perspective, Methyl 3-cyano-2-methoxy-5-methylbenzoate is often characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and quality, which are essential for its use in precision applications. Searches like "NMR data for CAS 1806348-93-5" or "HPLC analysis of Methyl 3-cyano-2-methoxy-5-methylbenzoate" are common among chemists seeking detailed technical information.

Another area of interest is the compound's potential in catalysis and ligand design. Its electron-withdrawing and donating groups make it a candidate for designing novel catalysts, a hot topic in organometallic chemistry. Researchers exploring "Methyl 3-cyano-2-methoxy-5-methylbenzoate in catalysis" or "CAS 1806348-93-5 as a ligand precursor" will find this compound particularly intriguing.

In conclusion, Methyl 3-cyano-2-methoxy-5-methylbenzoate (CAS No. 1806348-93-5) is a multifaceted compound with significant potential in modern chemistry. Its applications span from pharmaceutical intermediates to advanced material synthesis, making it a subject of ongoing research and commercial interest. By addressing common search queries and aligning with current scientific trends, this overview highlights the compound's versatility and importance in the chemical industry.